3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide

• Molecular Formula: C14H10Cl2FNO2
• Molecular Weight: 314.1 g/mol
• IUPAC Name: 3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H10Cl2FNO2/c1-20-13-9(6-8(15)7-10(13)16)14(19)18-12-5-3-2-4-11(12)17/h2-7H,1H3,(H,18,19)
• InChI Key: VMPCUOHWXIREKH-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1C(=O)NC2=CC=CC=C2F)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=CC=C2F

Description

3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide, also known as DFMB, is a chemical compound used in scientific research for its potential therapeutic properties. This compound has been synthesized using various methods and has shown promising results in various studies.

Scientific Research Applications

3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide has been studied for its potential therapeutic properties in various scientific fields, including cancer research, neuroscience, and immunology. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer treatment. Additionally, this compound has been found to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential use in treating mood disorders. This compound has also been shown to modulate the immune response, making it a potential candidate for immunotherapy.

Mechanism of Action

3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide's mechanism of action is not fully understood, but it is believed to act on multiple targets in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This inhibition leads to changes in gene expression and can result in the inhibition of cancer cell growth. This compound has also been shown to modulate the activity of GABA receptors, which are involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, modulation of GABA receptor activity, and modulation of the immune response. This compound has also been found to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential use in treating mood disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide in lab experiments is its potential therapeutic properties, which make it a promising candidate for cancer treatment, immunotherapy, and mood disorder treatment. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in these applications.

Future Directions

There are several future directions for research on 3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide, including further studies on its mechanism of action, optimization of its use in cancer treatment, immunotherapy, and mood disorder treatment, and exploration of its potential use in other scientific fields. Additionally, research on the synthesis of this compound using more efficient and sustainable methods could lead to increased availability and lower costs.

Synthesis Methods

3,5-dichloro-N-(2-fluorophenyl)-2-methoxybenzamide can be synthesized using various methods, including the reaction of 3,5-dichloro-2-methoxybenzoic acid with 2-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction results in the formation of this compound as a white solid.